![molecular formula C27H18O3 B5226835 2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one](/img/structure/B5226835.png)
2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one
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Overview
Description
2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one, also known as Flavopiridol, is a synthetic flavonoid compound that has been extensively studied for its potential therapeutic applications in various diseases. The compound has been shown to have potent anticancer, anti-inflammatory, and antiviral activities.
Mechanism of Action
2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one exerts its pharmacological effects by inhibiting the activity of cyclin-dependent kinases, which play a critical role in cell cycle regulation and proliferation. This compound has been shown to inhibit the activity of CDK1, CDK2, CDK4, and CDK6, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have potent anticancer, anti-inflammatory, and antiviral activities. In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in a variety of cancer cell lines. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of pro-inflammatory cytokines. This compound has also been shown to have antiviral activity against a variety of viruses, including HIV-1 and hepatitis C virus.
Advantages and Limitations for Lab Experiments
2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one has several advantages for lab experiments, including its potent pharmacological effects and well-characterized mechanism of action. However, this compound also has several limitations, including its low solubility in aqueous solutions and potential toxicity at high doses.
Future Directions
Future research on 2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one should focus on developing more potent and selective analogs of the compound for use in cancer therapy. In addition, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and antiviral activities of this compound. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one can be synthesized using a variety of methods, including the reaction of 2-acetylbenzoic acid with 4-biphenylcarboxaldehyde in the presence of a base catalyst. The resulting intermediate is then cyclized using a Lewis acid catalyst to yield this compound.
Scientific Research Applications
2-[2-(4-biphenylyl)-2-oxoethyl]-3H-benzo[f]chromen-3-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. In cancer research, this compound has been shown to inhibit the activity of cyclin-dependent kinases, which play a critical role in cell cycle regulation and proliferation. This has led to the development of this compound as a potential anticancer agent.
Properties
IUPAC Name |
2-[2-oxo-2-(4-phenylphenyl)ethyl]benzo[f]chromen-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H18O3/c28-25(21-12-10-19(11-13-21)18-6-2-1-3-7-18)17-22-16-24-23-9-5-4-8-20(23)14-15-26(24)30-27(22)29/h1-16H,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTYKCJPPNVLBID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CC3=CC4=C(C=CC5=CC=CC=C54)OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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